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Compound of Interest

Compound Name: 2,2-Dimethyl-3-hexanone

Cat. No.: B1296249

A Technical Guide to 2,2-Dimethyl-3-hexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2,2-Dimethyl-3-hexanone, a branched aliphatic
ketone. The information is presented to support research and development activities where this
compound may be of interest.

Chemical Identity and Properties

2,2-Dimethyl-3-hexanone is a colorless, transparent liquid at standard temperature and
pressure.[1] Its structure consists of a hexane chain with a ketone functional group at the third
carbon and two methyl groups at the second carbon position.[1]

Quantitative Data Summary

The fundamental molecular properties of 2,2-Dimethyl-3-hexanone are summarized in the
table below for easy reference.
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Property Value

Molecular Formula C8H160

Molecular Weight 128.21 g/mol

CAS Number 5405-79-8

IUPAC Name 2,2-Dimethylhexan-3-one

tert-Butyl propyl ketone, 2,2-dimethylhexan-3-
Synonyms
one

Data sourced from multiple chemical databases.[1][2][3][4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical characterization of 2,2-
Dimethyl-3-hexanone are typically documented in specialized chemical literature, such as
peer-reviewed journals or patents. A documented synthesis method can be found in
Tetrahedron, Volume 29, page 479, published in 1973.[1]

Standard analytical methodologies for the characterization of this compound would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen
framework.

e Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) functional group
stretch.

o Mass Spectrometry (MS): To determine the mass-to-charge ratio and fragmentation pattern,
confirming the molecular weight.[2]

e Gas Chromatography (GC): To assess purity and for separation from reaction mixtures.

The development of specific experimental protocols would be contingent on the research or
application context, such as its use as a starting material, a solvent, or a reference standard.

Logical Relationship Diagram
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The following diagram illustrates the logical flow from the compound's name to its fundamental
chemical properties.

2,2-Dimethyl-3-hexanone

is defined by a

Molecular Structure

is represented by the

Molecular Formula
C8H160

results in a

Molecular Weight

128.21 g/mol

Click to download full resolution via product page

Caption: Logical relationship between chemical name, structure, formula, and molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dimethyl-3-hexanone molecular formula and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296249#2-2-dimethyl-3-hexanone-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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